Cas no 1932469-52-7 (4-(1S)-1-hydroxyethylbenzene-1,2,3-triol)

4-(1S)-1-hydroxyethylbenzene-1,2,3-triol structure

1932469-52-7 structure

Product Name:4-(1S)-1-hydroxyethylbenzene-1,2,3-triol

CAS No:1932469-52-7

Molecular Formula:C₈H₁₀O₄

Molecular Weight:170.162602901459

CID:6006130

PubChem ID:95421278

4-(1S)-1-hydroxyethylbenzene-1,2,3-triol Properties

Names and Identifiers

- 4-(1S)-1-hydroxyethylbenzene-1,2,3-triol
- 1932469-52-7
- 4-[(1S)-1-hydroxyethyl]benzene-1,2,3-triol
- EN300-1856454
- InChIKey： GIPULWDGLIOUFC-BYPYZUCNSA-N
- Inchi： 1S/C8H10O4/c1-4(9)5-2-3-6(10)8(12)7(5)11/h2-4,9-12H,1H3/t4-/m0/s1
- SMILES： O[C@@H](C)C1C=CC(=C(C=1O)O)O

Computed Properties

Exact Mass: 170.05790880g/mol
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 1
Monoisotopic Mass: 170.05790880g/mol
Heavy Atom Count: 12
Complexity: 150
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.9
Topological Polar Surface Area: 80.9Å²

4-(1S)-1-hydroxyethylbenzene-1,2,3-triol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1856454-0.05g	4-[(1S)-1-hydroxyethyl]benzene-1,2,3-triol	1932469-52-7		0.05g	$948.0	2023-09-18

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